
what is the chemical structure of 3-epi-
Tilifodiolide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-epi-Tilifodiolide

Cat. No.: B12379093 Get Quote

An In-depth Technical Guide to 3-epi-Tilifodiolide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, and

available data on 3-epi-Tilifodiolide, a naturally occurring diterpenoid. This document is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the chemical properties and potential biological activities of this compound.

Chemical Structure and Properties
3-epi-Tilifodiolide is a stereoisomer of Tilifodiolide, a neo-clerodane diterpenoid. The "3-epi"

designation indicates that the stereochemistry at the third carbon position is inverted relative to

Tilifodiolide.

Molecular Formula: C₂₀H₁₆O₅[1]

Molecular Weight: 336.34 g/mol [1]

CAS Number: 1983982-42-8[1][2][3]

The precise stereochemical configuration of 3-epi-Tilifodiolide can be represented by its

Simplified Molecular-Input Line-Entry System (SMILES) string: C1--INVALID-LINK--

CCC2C=CC3C(=O)O--INVALID-LINK--C=3C1=2. In contrast, the SMILES string for Tilifodiolide
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is C1CC2=C(C[C@H]1C3=CCOC3=O)C4=C(C=C2)C(=O)O[C@H]4C5=COC=C5. A

comparison of these notations confirms the epimerization at the C3 position.

Table 1: Physicochemical Properties of 3-epi-Tilifodiolide

Property Value Source

Molecular Formula C₂₀H₁₆O₅ ChemNorm[1]

Molecular Weight 336.34 g/mol ChemNorm[1]

CAS Number 1983982-42-8
MedChemExpress, TargetMol,

ChemNorm[1][2][3]

Appearance Powder ChemNorm[1]

Purity ≥98% (HPLC) ChemNorm[1]

Storage
2-8°C under seal in a

ventilated, dry environment
ChemNorm[1]

Experimental Data
Detailed experimental data for 3-epi-Tilifodiolide, including spectroscopic analyses such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not readily available in

the public domain. Researchers interested in these data are advised to consult the primary

scientific literature that first reported the isolation and characterization of this specific epimer.

Experimental Protocols
Isolation
3-epi-Tilifodiolide has been isolated from the aerial parts of Salvia leucantha.[4] The general

procedure for isolating diterpenoids from plant material typically involves the following workflow:

Caption: General workflow for the isolation of 3-epi-Tilifodiolide.

A detailed protocol for the isolation of the closely related compound, Tilifodiolide, from Salvia

tiliifolia has been described. This procedure generally involves extraction with organic solvents,
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followed by a series of chromatographic separations to yield the pure compound. It is plausible

that a similar methodology is employed for the isolation of 3-epi-Tilifodiolide.

Synthesis
To date, a specific synthetic route for 3-epi-Tilifodiolide has not been published in peer-

reviewed literature. The synthesis of complex diterpenoids often involves multi-step sequences

that require careful control of stereochemistry.

Biological Activity
There is currently a lack of specific data on the biological activity of 3-epi-Tilifodiolide.

However, the biological profile of its parent compound, Tilifodiolide, has been investigated and

may provide some insights into the potential activities of its epimer. The stereochemistry of a

molecule can significantly impact its biological activity.

Biological Activity of Tilifodiolide
Tilifodiolide has demonstrated anti-inflammatory and antinociceptive effects. The compound

has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6

in murine macrophages.

Table 2: Reported Biological Activities of Tilifodiolide

Activity Assay Result

Anti-inflammatory

Inhibition of TNF-α production

in LPS-stimulated

macrophages

IC₅₀ = 5.66 µM

Anti-inflammatory
Inhibition of IL-6 production in

LPS-stimulated macrophages
IC₅₀ = 1.21 µM

Antinociceptive Formalin test (Phase 1) ED₅₀ = 48.2 mg/kg

Antinociceptive Formalin test (Phase 2) ED₅₀ = 28.9 mg/kg

Antinociceptive
Acetic acid-induced writhing

test
ED₅₀ = 32.3 mg/kg
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Potential Signaling Pathways
Given the anti-inflammatory activity of Tilifodiolide, it is likely that it modulates signaling

pathways involved in the inflammatory response. A potential pathway that could be affected is

the NF-κB signaling cascade, which is a key regulator of pro-inflammatory gene expression.
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Caption: Postulated inhibitory effect on the NF-κB signaling pathway.
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It is important to note that the effect of 3-epi-Tilifodiolide on this or any other signaling

pathway has not been experimentally verified. Further research is required to elucidate the

specific biological targets and mechanisms of action for this compound.

Conclusion
3-epi-Tilifodiolide is a defined stereoisomer of the known bioactive natural product,

Tilifodiolide. While its basic chemical properties are documented, there is a significant gap in

the publicly available scientific literature regarding its detailed experimental characterization,

synthesis, and biological activity. The information available for Tilifodiolide provides a valuable

starting point for future investigations into the potential therapeutic applications of its 3-epi

isomer. Researchers are encouraged to pursue further studies to fully characterize this

compound and explore its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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